Cas no 152302-45-9 (7-Desmethylagomelatine)

7-Desmethylagomelatine Properties

Names and Identifiers

• N-(2-(7-Hydroxynaphthalen-1-yl)ethyl)acetamide
• Acetamide, N-[2-(7-hydroxy-1-naphthalenyl)ethyl]-
• N-(2-(7-Hydroxyphthalen-1-yl)ethyl)acetamide
• N-[2-(7-hydroxynaphthalen-1-yl)ethyl]acetamide
• Agomelatine Impurity 7
• Agomelatine Impurity 3
• 7-DesMethylagoMelatine
• Agomelatine Impurity 10
• Agomelatine Impurity 11
• Agomelatine Impurity 14 Hydrochloride
• N-[2-(7-Hydroxy-1-naphthyl)ethyl]acetaMide
• N-[2-(7-Hydroxy-1-naphthyl)ethyl]-acetamide
• 7-Desmethyl-agomelatine
• BDBM50469991
• DTXSID60472360
• AKOS016006718
• N-[2-(7-hydroxy-1-naphtyl)ethyl]acetamide
• DB-130349
• HY-133113
• Agomelatine Desmethyl Impurity
• MS-23301
• N-[2-(7-hydroxy-1-naphthalenyl)ethyl]acetamide
• 152302-45-9
• O-Demethylagomelatine
• UNTZQBYXDYYXIY-UHFFFAOYSA-N
• PD193033
• SCHEMBL4043404
• CS-0111232
• CHEMBL109784
• N-[2-(7-Hydroxy-1-naphthyl)ethyl]acetamide
• 7-Desmethylagomelatine
• N-(2-(7-Hydroxynaphthalen-1-yl)ethyl)acetaMide
• +Expand

• InChIKey： UNTZQBYXDYYXIY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H15NO2/c1-10(16)15-8-7-12-4-2-3-11-5-6-13(17)9-14(11)12/h2-6,9,17H,7-8H2,1H3,(H,15,16)
• SMILES： CC(NCCC1=CC=CC2=C1C=C(O)C=C2)=O

Computed Properties

• Exact Mass: 229.110279g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 229.110279g/mol
• Monoisotopic Mass: 229.110279g/mol
• Topological Polar Surface Area: 49.3Ų
• Heavy Atom Count: 17
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 49.33
• Melting Point: 124-128°C